Cas no 1105244-17-4 (5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxypropanoate)

• Product Name: 5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxypropanoate
• CAS No: 1105244-17-4
• MF: C₂₁H₁₇NO₅
• MW: 363.363385915756
• CID: 6275058
• PubChem ID: 44044909
• Update Time: 2025-05-27

5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxypropanoate Chemical and Physical Properties

Names and Identifiers

• 5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxypropanoate
• (5-(benzofuran-2-yl)isoxazol-3-yl)methyl 2-phenoxypropanoate
• [5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl 2-phenoxypropanoate
• 1105244-17-4
• F2496-1499
• AKOS024653046

• Inchi： 1S/C21H17NO5/c1-14(25-17-8-3-2-4-9-17)21(23)24-13-16-12-20(27-22-16)19-11-15-7-5-6-10-18(15)26-19/h2-12,14H,13H2,1H3
• InChI Key： QEJCIMGIXMTEHM-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C1=CC(COC(C(C)OC2C=CC=CC=2)=O)=NO1

Computed Properties

• Exact Mass: 363.111
• Monoisotopic Mass: 363.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7A^2
• XLogP3: 4.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acid esters

Additional information on 5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxypropanoate

Comprehensive Overview of 5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxypropanoate (CAS No. 1105244-17-4)

The compound 5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxypropanoate (CAS No. 1105244-17-4) is a synthetic organic molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its unique structural features, combining a benzofuran moiety with an oxazole ring and a phenoxypropanoate ester, make it a versatile candidate for various applications. Researchers and industry professionals are increasingly exploring its potential in drug development, agrochemical formulations, and specialty chemicals.

One of the key reasons for the growing attention toward 5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxypropanoate is its structural similarity to bioactive molecules. The benzofuran scaffold is known for its presence in numerous pharmacologically active compounds, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the oxazole ring further enhances its bioactivity, as oxazole derivatives are widely recognized for their role in drug discovery. This combination positions the compound as a promising lead for novel therapeutics.

In recent years, the demand for heterocyclic compounds like 5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxypropanoate has surged due to their applications in green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are focusing on eco-friendly methods to synthesize such molecules. The compound’s ester linkage (phenoxypropanoate) also makes it a subject of interest in polymer science, where it could contribute to the development of biodegradable materials.

Another area where 5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxypropanoate shows potential is in agrochemical research. The benzofuran and oxazole motifs are frequently found in pesticides and herbicides, offering pest resistance and crop protection. As the global agricultural sector seeks safer and more efficient solutions, this compound could play a pivotal role in next-generation formulations.

From a synthetic chemistry perspective, the preparation of 5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxypropanoate involves multi-step reactions, including condensation and esterification processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These innovations align with the broader trend of optimizing chemical synthesis for industrial scalability.

The compound’s physicochemical properties, such as solubility, stability, and melting point, are critical for its practical applications. Studies have shown that 5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxypropanoate exhibits moderate solubility in organic solvents, making it suitable for formulation in various delivery systems. Its stability under different pH conditions further broadens its utility in diverse environments.

In the context of drug discovery, 5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxypropanoate has been investigated for its potential interactions with biological targets. Computational modeling and molecular docking studies suggest that the compound could bind to enzymes or receptors involved in disease pathways. This has sparked interest in its use as a scaffold for designing new small-molecule inhibitors.

As the scientific community continues to explore the applications of 5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxypropanoate, its commercial viability remains a topic of discussion. Companies specializing in fine chemicals and custom synthesis are evaluating its market potential, particularly in regions with a strong focus on pharmaceutical and agrochemical innovation.

In conclusion, 5-(1-benzofuran-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxypropanoate (CAS No. 1105244-17-4) represents a fascinating example of how heterocyclic chemistry can drive advancements across multiple industries. Its structural complexity, combined with its functional versatility, positions it as a valuable compound for future research and development. Whether in medicinal chemistry, material science, or agrochemicals, this molecule holds promise for addressing some of the most pressing challenges in modern science.